2,4,7-Trinitrofluoren-9-one
Cat. No. B1664005
CAS RN:
129-79-3
M. Wt: 315.19 g/mol
InChI Key: VHQGURIJMFPBKS-UHFFFAOYSA-N
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Overview
Description
2,4,7-Trinitrofluoren-9-one is a pale yellow needle-like substance or yellow powder . It is also known by other names such as 9H-Fluoren-9-one, 2,4,7-trinitro-, Fluoren-9-one, 2,4,7-trinitro-, TNF .
Molecular Structure Analysis
The molecular formula of 2,4,7-Trinitrofluoren-9-one is C13H5N3O7 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
2,4,7-Trinitrofluoren-9-one is insoluble in water . It is flammable and can react vigorously with reducing agents, including hydrides, sulfides, and nitrides .Physical And Chemical Properties Analysis
2,4,7-Trinitrofluoren-9-one is a pale yellow needle-like substance or yellow powder . It is insoluble in water . The molecular weight is 315.1947 .Scientific Research Applications
Application
2,4,7-Trinitrofluoren-9-one is used in quantum-chemical simulations of charge-transfer complexes with donor molecules . These complexes are formed by organic molecules acting as donors and acceptors of π electrons .
Methods
The simulations are performed in the scope of the density functional theory approximation . The formation energies, average distances between the donor and the acceptor planes, and charge transfer from the donor to the acceptor in these complexes are calculated .
Results
The structure and properties of the complexes have been obtained . The properties of these charge-transfer complexes depend on the molecular structure of the π-electron donor and acceptor .
2. Manufacturing of Explosives
Application
2,4,7-Trinitrofluoren-9-one is primarily used in the manufacturing of explosives .
Methods
3. Photocopiers
Application
2,4,7-Trinitrofluoren-9-one is used in photocopiers . It forms charge-transfer complexes with aromatic hydrocarbons and amines .
Results
4. Tumor Necrosis Factor-α
Application
2,4,7-Trinitrofluoren-9-one has been used in the study of Tumor Necrosis Factor-α from mouse, a potent proinflammatory cytokine .
Methods
It has been used to activate MS1 endothelium cells, induce lipolysis in adipocytes, and study its effect on liganded and unliganded glucocorticoid receptor (GR) in interleukin (IL)-6 and IL-8 gene regulation .
5. Fire Hazard
Application
2,4,7-Trinitrofluoren-9-one is known to be flammable . It is used in safety and hazard management to understand and mitigate risks associated with fire hazards .
Results
6. Reactivity Profile
Application
2,4,7-Trinitrofluoren-9-one is used to study its reactivity profile . It is known to react with reducing agents, including hydrides, sulfides, and nitrides .
Safety And Hazards
2,4,7-Trinitrofluoren-9-one is flammable . It may cause skin and eye irritation . When heated to decomposition, it emits highly toxic fumes of nitrogen oxides . In case of a spill, all sources of ignition should be removed, and the solid spill material should be dampened with acetone and transferred to a suitable container .
properties
IUPAC Name |
2,4,7-trinitrofluoren-9-one |
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InChI |
InChI=1S/C13H5N3O7/c17-13-9-3-6(14(18)19)1-2-8(9)12-10(13)4-7(15(20)21)5-11(12)16(22)23/h1-5H |
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InChI Key |
VHQGURIJMFPBKS-UHFFFAOYSA-N |
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Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C3=C2C(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-] |
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Molecular Formula |
C13H5N3O7 |
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DSSTOX Substance ID |
DTXSID1026245 |
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Molecular Weight |
315.19 g/mol |
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Physical Description |
2,4,7-trinitrofluoren-9-one appears as pale yellow needles (from acetic acid or benzene) or yellow powder. (NTP, 1992), Pale yellow solid; [Hawley] Yellow powder; [MSDSonline] |
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Solubility |
less than 1 mg/mL at 64 °F (NTP, 1992), SLIGHTLY SOL IN WATER; VERY SOL IN ACETONE, BENZENE, CHLOROFORM |
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Vapor Pressure |
1.1e-10 mmHg (NTP, 1992) |
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Product Name |
2,4,7-Trinitro-9H-fluoren-9-one | |
Color/Form |
PALE YELLOW NEEDLES FROM ACETIC ACID OR BENZENE | |
CAS RN |
129-79-3; 25322-14-9, 129-79-3 |
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Melting Point |
348 °F (NTP, 1992), 175.2-176 °C |
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Citations
For This Compound
154
Citations
Phase diagrams of the binary systems formed by 2,4,7-trinitrofluoren-9-one (TNF) and naphthalene (N), anthracene (AN), pyrene (P), fluorene (F), dibenzothiophene (DBT) or carbazole …
Number of citations: 16
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Phase diagrams of the binary systems formed by N-isopropylcarbazole (NiPC) and 2,4,7-trinitrofluoren-9-one (TNF) or carbazole (C) have been determined by differential scanning …
Number of citations: 7
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The shape of the liquidus lines in phase diagrams of binary systems with CT interaction formed by 2,4,7-trinitrofluoren-9-one (TNF) with six aromatic and heteroaromatic compounds has …
Number of citations: 2
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An anthracene group was linked to the N‐heterocyclic carbene moiety of a M7 1 ‐SIPr‐type Ru complex. The tagged complex thus obtained was immobilized by charge‐transfer …
Number of citations: 7
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The optical properties of doped columnar phases formed either by a 1 : 1 mixture of an electron donor [2,3,6,7,10,11-hexa-(n-pentyloxy)triphenylene] and an electron acceptor (2,4,7-…
Number of citations: 67
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PHASE DIAGRAMS IN THE BINARY SYSTEMS OF 2,4,7-TRINITROFLUOREN-9-ONE WITH AROMATIC AND HETEROAROMATIC COMPOUNDS. II: THERMODYNAMIC …
Number of citations: 37
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Tetrakis(phenylethynyl)ethene and the π-acceptors 2,4,7-trinitrofluoren-9-one and (2,4,7-trinitrofluoren-9-ylidene)malononitrile form highly ordered donor–acceptor π-complexes having …
Number of citations: 38
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The effects on human sperm motility characteristics of 2‐nitrofluorene and selected derivatives were studied in vitro, using computer aided sperm analysis (Cellsoft®). Substances to be …
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Charge-transfer complexes formed by a discogenic electron donor (2,3,6,7,10,11-hexa-n-pentyloxytriphenylene) and a non-discogenic electron acceptor (2,4,7-trinitrofluoren-9-one) in …
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New monodisperse star-shaped discotic oligomesogens are presented which consist of three flat radial pentaalkyne building blocks connected with a central benzene linking unit via …
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